Cas no 866842-64-0 (6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one
• CAS No: 866842-64-0
• MF: C₂₆H₂₄FNO₄S
• MW: 465.536469459534
• CID: 6057233
• PubChem ID: 2138412
• Update Time: 2025-06-13

6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one
• 6-fluoro-1-[(3-methoxyphenyl)methyl]-3-(4-propan-2-ylphenyl)sulfonylquinolin-4-one
• 6-fluoro-1-[(3-methoxyphenyl)methyl]-3-[4-(propan-2-yl)benzenesulfonyl]-1,4-dihydroquinolin-4-one
• 866842-64-0
• 6-fluoro-3-((4-isopropylphenyl)sulfonyl)-1-(3-methoxybenzyl)quinolin-4(1H)-one
• AKOS001838783
• F1605-0789

• Inchi： 1S/C26H24FNO4S/c1-17(2)19-7-10-22(11-8-19)33(30,31)25-16-28(15-18-5-4-6-21(13-18)32-3)24-12-9-20(27)14-23(24)26(25)29/h4-14,16-17H,15H2,1-3H3
• InChI Key： MHBXMOANBBEVQZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=C(C(C)C)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 465.14100758g/mol
• Monoisotopic Mass: 465.14100758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 72.1Ų

Additional information on 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one

Research Brief on 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one (CAS: 866842-64-0)

The compound 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one (CAS: 866842-64-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have explored its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the key areas of focus in recent research has been the compound's interaction with specific kinase targets. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and autoimmune disorders. Preliminary data suggest that 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one exhibits selective inhibition against certain kinases, with a notable affinity for the JAK/STAT pathway. This selectivity is attributed to the compound's ability to bind to the ATP-binding site of the kinase domain, thereby modulating downstream signaling events.

In addition to its kinase inhibitory properties, recent studies have also investigated the compound's anti-inflammatory potential. In vitro and in vivo experiments have demonstrated that 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant for the development of novel therapeutics for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality as both a kinase inhibitor and an anti-inflammatory agent underscores its versatility and therapeutic promise.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Early-stage investigations indicate that 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one exhibits favorable oral absorption and a relatively long half-life, which are critical attributes for its potential use as an oral therapeutic agent. However, challenges remain in optimizing its metabolic profile to minimize potential drug-drug interactions and enhance its safety profile. Ongoing research is focused on structural modifications to address these limitations while preserving the compound's efficacy.

The synthesis and scalability of 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one have also been subjects of recent investigation. Advances in synthetic methodologies have enabled more efficient production of the compound, with improved yields and purity. These developments are crucial for facilitating large-scale production and subsequent clinical evaluation. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of the compound's activity, guiding the design of next-generation analogs with enhanced properties.

In conclusion, 6-fluoro-1-(3-methoxyphenyl)methyl-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one (CAS: 866842-64-0) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with its favorable pharmacokinetic profile, positions it as a promising candidate for further development. Continued exploration of its mechanism of action, optimization of its pharmacological properties, and advancement of synthetic strategies will be critical in unlocking its full therapeutic potential. This research brief highlights the current state of knowledge and underscores the need for ongoing investigation to translate these findings into clinical applications.